Cas no 1804381-20-1 (2-Bromo-5-cyano-4-formylbenzoic acid)

• Product Name: 2-Bromo-5-cyano-4-formylbenzoic acid
• CAS No: 1804381-20-1
• MF: C₉H₄BrNO₃
• MW: 254.036961555481
• MDL: MFCD28735422
• CID: 4706187
• Update Time: 2023-08-15

2-Bromo-5-cyano-4-formylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-cyano-4-formylbenzoic acid

• MDL： MFCD28735422
• Inchi： 1S/C9H4BrNO3/c10-8-2-6(4-12)5(3-11)1-7(8)9(13)14/h1-2,4H,(H,13,14)
• InChI Key： UPECTODEFWXYDF-UHFFFAOYSA-N
• SMILES： BrC1=CC(C=O)=C(C#N)C=C1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 296
• Topological Polar Surface Area: 78.2